Cas no 890131-90-5 (N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate)

• Product Name: N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate
• CAS No: 890131-90-5
• MF: C₃₄H₂₉N₅O₉
• MW: 651.622168302536
• CID: 721149
• Update Time: 2026-04-29

N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate Chemical and Physical Properties

Names and Identifiers

• Guanosine,N-acetyl-2'-C-methyl-, 2',3',5'-tribenzoate (9CI)
• N-Acetyl-2'-C-methyl-guanosine 2',3',5'-tribenzoate
• N-ACETYL-2-C-METHYL-GUANOSINE-2,3,5-TRIBENZOATE
• N-Acetyl-2'-C-methyl-2',3',5'-tribenzoateguanosine
• N-ACETYL-2''-C-METHYL-GUANOSINE-2'',3'',5''-TRIBENZOATE
• N-ACETYL-2’’-C-METHYL-GUANOSINE-2’’,3’’,5’’-TRIBENZOATE
• N-Acetyl-2’-C-methyl-2’,3’,5’-tribenzoateguanosine
• N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate

• Inchi： 1S/C34H29N5O9/c1-20(40)36-33-37-27-25(28(41)38-33)35-19-39(27)32-34(2,48-31(44)23-16-10-5-11-17-23)26(47-30(43)22-14-8-4-9-15-22)24(46-32)18-45-29(42)21-12-6-3-7-13-21/h3-17,19,24,26,32H,18H2,1-2H3,(H2,36,37,38,40,41)/t24-,26-,32-,34-/m1/s1

Computed Properties

• Exact Mass: 651.19700

Experimental Properties

• Density: 1.43
• PSA: 180.80000
• LogP: 3.74670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate

Recent Advances in the Study of N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate (CAS: 890131-90-5)

The compound N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate (CAS: 890131-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This modified nucleoside derivative is of particular interest due to its potential applications in antiviral therapies and RNA modification studies. Recent studies have focused on its synthesis, biochemical properties, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a combination of enzymatic and chemical modifications to achieve the desired product, which was then characterized using NMR and mass spectrometry. This advancement is expected to facilitate further preclinical studies and potential industrial applications.

In addition to its synthetic accessibility, the biochemical properties of N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate have been a focal point of recent investigations. A 2024 study in Nucleic Acids Research explored its role as a substrate for RNA polymerases. The findings indicated that this modified nucleoside can be incorporated into RNA strands, potentially offering a mechanism to modulate RNA function and stability. Such properties are particularly relevant for the development of RNA-based therapeutics, including mRNA vaccines and antisense oligonucleotides.

Another significant development is the exploration of N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate in antiviral research. Preliminary in vitro studies have demonstrated its efficacy against certain RNA viruses, including flaviviruses and coronaviruses. Researchers hypothesize that the compound may interfere with viral RNA replication, although the exact mechanism remains under investigation. These findings were presented at the 2024 International Conference on Antiviral Research, highlighting the compound's potential as a broad-spectrum antiviral agent.

Despite these promising developments, challenges remain in the clinical translation of N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique properties and recent advancements in its synthesis and application underscore its potential as a valuable tool in both basic research and therapeutic development.

In conclusion, N-Acetyl-2'-c-methyl-guanosine2',3',5'-tribenzoate (CAS: 890131-90-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent studies have shed light on its synthesis, biochemical properties, and therapeutic potential, paving the way for further exploration. As research continues, this compound may play a pivotal role in advancing RNA-based therapies and antiviral strategies.